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Compound of Interest

Compound Name: STR-V-53

Cat. No.: B12371438 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: STR-V-53 is a highly specific monoclonal antibody designed for the detection of

total Protein Kinase B (Akt) in human, mouse, and rat lysates. This antibody is a valuable tool

for researchers studying the PI3K/Akt signaling pathway, a critical regulator of cell survival,

proliferation, and metabolism. These application notes provide detailed protocols and

performance data for the use of STR-V-53 in Western blot analysis.

Quantitative Data Summary
The following table summarizes the key quantitative parameters for STR-V-53 as determined

through in-house validation.
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Parameter Value Notes

Recommended Dilution 1:1000

For use with standard

chemiluminescent detection

reagents.

Antibody Isotype IgG

Calculated Molecular Weight 60 kDa

Observed Molecular Weight ~60 kDa

May vary slightly depending on

cell line and phosphorylation

state.

Positive Control Lysates Jurkat, NIH/3T3, PC-12 Untreated or serum-stimulated.

Negative Control Lysates Not applicable Akt is ubiquitously expressed.

Experimental Protocols
Cell Lysis and Protein Extraction
This protocol describes the preparation of whole-cell lysates for Western blot analysis.

Materials:

Phosphate-buffered saline (PBS)

RIPA buffer (or other suitable lysis buffer)

Protease and phosphatase inhibitor cocktails

Microcentrifuge

BCA protein assay kit

Procedure:

Wash cultured cells with ice-cold PBS.

Aspirate PBS and add 1 mL of ice-cold lysis buffer per 10^7 cells.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Scrape cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Incubate the lysate on ice for 30 minutes, vortexing briefly every 10 minutes.

Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

Transfer the supernatant (whole-cell lysate) to a new tube.

Determine the protein concentration using a BCA protein assay.

Store the lysate at -80°C until use.

Western Blotting Protocol
This protocol provides a step-by-step guide for detecting total Akt using STR-V-53.

Materials:

SDS-PAGE gels

Running buffer

Transfer buffer

PVDF or nitrocellulose membrane

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

Tris-buffered saline with Tween® 20 (TBST)

STR-V-53 primary antibody

HRP-conjugated secondary antibody

Chemiluminescent substrate

Imaging system

Procedure:
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Sample Preparation: Mix 20-30 µg of protein lysate with Laemmli sample buffer and boil for 5

minutes.

Gel Electrophoresis: Load samples onto an SDS-PAGE gel and run until the dye front

reaches the bottom.

Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

Primary Antibody Incubation: Dilute STR-V-53 to 1:1000 in blocking buffer and incubate the

membrane overnight at 4°C with gentle agitation.

Washing: Wash the membrane three times for 10 minutes each with TBST.

Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary

antibody (diluted according to the manufacturer's instructions) for 1 hour at room

temperature.

Washing: Repeat the washing step as in step 6.

Detection: Incubate the membrane with a chemiluminescent substrate and capture the signal

using an appropriate imaging system.

Signaling Pathway and Workflow Diagrams
The following diagrams illustrate the PI3K/Akt signaling pathway where the target of STR-V-53
is a key component, and the general workflow for Western blotting.
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Caption: PI3K/Akt Signaling Pathway.
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Caption: Western Blot Experimental Workflow.

To cite this document: BenchChem. [Application Notes & Protocols: STR-V-53 for Western
Blot Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12371438#str-v-53-for-western-blot-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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